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Compound of Interest

Compound Name: 4-Isopropylbenzenesulfonic acid

Cat. No.: B176887 Get Quote

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for 4-Isopropylbenzenesulfonic acid. Designed for researchers, chemists, and

drug development professionals, this document synthesizes critical safety data with practical,

field-proven methodologies to ensure a safe laboratory environment. The causality behind each

recommendation is explained to empower personnel with a deeper understanding of the risks

and mitigation strategies involved.

Section 1: Compound Identification and
Physicochemical Properties
4-Isopropylbenzenesulfonic acid, also known by synonyms such as p-Cumenesulfonic acid,

is an aromatic sulfonic acid.[1][2] Structurally, it consists of a benzene ring substituted with a

sulfonic acid group and an isopropyl group at the para position.[2] This compound is typically a

white to off-white crystalline solid.[1][3] Its utility in research and industry, particularly as a

catalyst in organic synthesis and as an intermediate in the production of dyes,

pharmaceuticals, and surfactants, necessitates a thorough understanding of its properties and

hazards.[1][3] The sulfonic acid group imparts strong acidic properties and high solubility in

water and other polar solvents.[1][3]

Table 1: Physicochemical Properties of 4-Isopropylbenzenesulfonic Acid
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Property Value Source(s)

CAS Number 16066-35-6 [1][2][4]

Molecular Formula C₉H₁₂O₃S [2][4]

Molecular Weight 200.26 g/mol [2][4]

Appearance
White to off-white

solid/crystalline substance
[1][3]

Solubility
Soluble in water and various

organic solvents
[1][3]

IUPAC Name
4-propan-2-ylbenzenesulfonic

acid
[4]

Section 2: Hazard Identification and GHS
Classification
4-Isopropylbenzenesulfonic acid is classified as a hazardous substance under the Globally

Harmonized System (GHS). The primary hazards are its corrosive properties.[4] It can cause

severe skin burns and serious, potentially irreversible, eye damage.[4][5] Furthermore, it is

corrosive to metals.[4] Understanding these classifications is the first step in implementing

appropriate safety measures.

The GHS classification mandates specific label elements to communicate these hazards

clearly.

Diagram 1: GHS Label Elements for 4-Isopropylbenzenesulfonic Acid

Caption: GHS pictogram and hazard statements for 4-Isopropylbenzenesulfonic acid.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
To mitigate the risks associated with 4-Isopropylbenzenesulfonic acid, a multi-layered

approach combining engineering controls and appropriate PPE is essential.
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Engineering Controls:

Ventilation: All handling of 4-Isopropylbenzenesulfonic acid powder should be conducted

in a well-ventilated area. A certified chemical fume hood is required to prevent the inhalation

of airborne particles.[6][7]

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and

have been recently tested. Their proximity is critical for immediate decontamination in the

event of an exposure.[7]

Personal Protective Equipment (PPE): The selection of PPE is critical to prevent contact with

this corrosive substance.

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR

1910.133 or European Standard EN166 specifications.[7] A face shield should also be worn

over the goggles to provide full facial protection from splashes and dust.

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect

gloves for tears or holes before use and change them immediately if contamination is

suspected.

Protective Clothing: A chemically resistant lab coat, apron, and closed-toe shoes are

mandatory. For tasks with a higher risk of spillage, full protective clothing may be

necessary.[5][6]

Respiratory Protection: If engineering controls are insufficient or during emergency situations

where dust concentrations may be high, a NIOSH-approved particulate respirator (e.g., N95)

or a self-contained breathing apparatus (SCBA) must be used.[5][7]

Section 4: Standard Operating Procedures for Safe
Handling and Storage
Adherence to strict protocols during handling and storage is fundamental to preventing

accidents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b176887?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR3968_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA30574&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA30574&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA30574&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/12635
https://store.apolloscientific.co.uk/storage/msds/OR3968_msds.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/12635
https://www.fishersci.com/store/msds?partNumber=AA30574&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling:

Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary

PPE is correctly donned.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to contain any dust.[7]

Avoidance of Contact: Do not allow the chemical to come into contact with skin, eyes, or

clothing.[6][8] Avoid breathing dust.[5]

Hygiene: Do not eat, drink, or smoke in the laboratory.[5] Wash hands and face thoroughly

with soap and water after handling the substance, even if gloves were worn.[5][6]

Contaminated work clothing should not be allowed out of the workplace and must be

laundered before reuse.[5][6]

Storage:

Conditions: Store in a cool, dry, well-ventilated area designated for corrosive materials.[6][7]

Container: Keep the container tightly closed to prevent absorption of moisture, as the

material is hygroscopic.[5]

Incompatibilities: Store away from incompatible materials, particularly strong bases and

oxidizing agents, to prevent violent reactions.[7]

Integrity: Regularly inspect containers for signs of damage or leaks.[6]

Section 5: Emergency Procedures: First Aid
Immediate and correct first aid is critical in mitigating the severity of an exposure. All laboratory

personnel must be trained in these procedures.

Diagram 2: First Aid Response Workflow
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Route of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove all
contaminated clothing.

Rinse skin with water/shower
for at least 15 minutes.

Rinse cautiously with water
for several minutes.

Remove contact lenses if possible.
Continue rinsing.

Move person to fresh air.
Keep comfortable for breathing.

Rinse mouth with water.
Do NOT induce vomiting.

Give 1-2 glasses of water to drink.

Seek Immediate Medical Attention
Call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: Decision workflow for first aid response to an exposure incident.

Detailed First Aid Measures:

Eye Contact: Immediately flush the eyes with copious amounts of running water for at least

15 minutes, holding the eyelids open to ensure complete irrigation.[9][10] Remove contact

lenses if present and easy to do so.[5] Seek immediate medical attention from an

ophthalmologist.[5]

Skin Contact: Immediately take off all contaminated clothing and shoes.[5] Rinse the affected

skin area with large amounts of water, using a safety shower if necessary.[5] Call a physician

immediately.[5]

Inhalation: Remove the individual from the contaminated area to fresh air.[5] If breathing is

difficult or has stopped, trained personnel should administer artificial respiration.[10] Seek

immediate medical attention.[5]
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Ingestion: Rinse the victim's mouth with water.[5] Do NOT induce vomiting due to the risk of

perforating the esophagus.[5][7] Have the victim drink one or two glasses of water. Never

give anything by mouth to an unconscious person. Call a physician immediately.[5]

Section 6: Accidental Release and Spill Management
A spill of 4-Isopropylbenzenesulfonic acid must be managed promptly and safely. The

response procedure depends on the scale of the spill.

Diagram 3: Spill Response Decision Tree

Caption: Decision-making guide for classifying and responding to a chemical spill.

Experimental Protocol: Minor Solid Spill Cleanup

This protocol provides a self-validating system for the safe cleanup of a minor spill (e.g., less

than 1 liter) of solid 4-Isopropylbenzenesulfonic acid.

Evacuate and Secure: Alert personnel in the immediate area. Restrict access to the spill

zone. Ensure adequate ventilation (fume hood).[6][11]

Don PPE: At a minimum, don a lab coat, chemical safety goggles, a face shield, and

chemical-resistant gloves. If there is significant dust, a respirator is required.[6]

Containment: If there is any risk of the spill spreading or reaching a drain, create a dike

around the perimeter using an inert absorbent material or a commercial spill sock.[12][13]

Neutralization:

Gently cover the spill with a weak base, such as sodium bicarbonate or a commercial acid

neutralizer.[14] Apply the neutralizer from the outside edges of the spill inward to avoid

excessive reaction or splashing.[14]

Mix thoroughly but gently with a plastic scoop. The reaction may fizz as carbon dioxide

gas is evolved. Add small amounts of water if necessary to facilitate the reaction.[11]

Verification of Neutralization:
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Once the fizzing has stopped, cautiously test the pH of the mixture with pH indicator

paper.[11]

The pH should be within a neutral range (pH 6-8). If the mixture is still acidic, add more

neutralizer, mix, and re-test until neutrality is achieved. This step is critical for ensuring the

material is safe for final collection.

Collection:

Carefully scoop the neutralized material into a clean, dry, and appropriately labeled

hazardous waste container.[6][13] Use non-sparking plastic tools for this process.

Final Decontamination:

Wipe down the spill area with absorbent pads or paper towels soaked in a mild detergent

solution (soap and water).[12]

Place all used absorbent materials, contaminated PPE, and cleaning tools into a sealed

plastic bag and then into the designated hazardous waste container.[12][14]

Reporting and Restocking: Report the incident according to your institution's policy. Clean

and restock the spill kit immediately.[14]

Section 7: Waste Disposal
All waste generated from the use or cleanup of 4-Isopropylbenzenesulfonic acid is

considered hazardous waste.

Collection: Collect all waste, including neutralized spill residue and contaminated materials,

in a clearly labeled, sealed, and corrosion-resistant container.[5][14]

Disposal: Disposal must be carried out by a licensed hazardous waste disposal contractor in

strict accordance with all local, state, and federal regulations.[5][8] Do not dispose of this

chemical down the drain or in regular trash.[5][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b176887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

